Cas no 5471-53-4 ( )

• Product Name: &nbsp
• CAS No: 5471-53-4
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 942673
• PubChem ID: 44858
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• methyl 4-morpholin-4-ylbutanoate
• 4-morpholin-4-yl-butyric acid methyl ester
• 4-Morpholinobuttersaeuremethylester
• 4-Morpholino-buttersaeure-methylester
• AC1L2CQJ
• BB_SC-8277
• BBL011899
• methyl 4-(morpholin-4-yl)butanoate
• methyl 4-morpholinobutanoate
• methyl 4-morpholinobutyrate
• NSC26584
• Methyl gamma-morpholinobutyrate
• starbld0044314
• Methyl 4-(4-morpholinyl)butanoate
• NSC-26584
• CS-0117921
• AKOS000113939
• VS-03108
• 5471-53-4
• SCHEMBL11738960
• DTXSID60275474
• STK946258
• QZYHXBPEHSABEW-UHFFFAOYSA-N
• CHEMBL1193198
•  

• Inchi： 1S/C9H17NO3/c1-12-9(11)3-2-4-10-5-7-13-8-6-10/h2-8H2,1H3
• InChI Key： QZYHXBPEHSABEW-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCC(=O)OC

Computed Properties

• Exact Mass: 187.12091
• Monoisotopic Mass: 187.120843
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8
• XLogP3: 0.1

Experimental Properties

• Density: 1.045
• Boiling Point: 268.3°C at 760 mmHg
• Flash Point: 116.1°C
• Refractive Index: 1.455
• PSA: 38.77
• LogP: 0.20970